Superior Iodide Leaving-Group Ability vs. Bromide
The iodo substituent on 1-iodo-2-(propan-2-yloxy)cyclooctane is a measurably superior leaving group compared to the bromo substituent on the direct structural analog 1-bromo-2-(propan-2-yloxy)cyclooctane. This is quantified by the pKa of the conjugate acid: hydroiodic acid (HI) has a pKa of approximately –10, versus hydrobromic acid (HBr) at approximately –9, indicating that iodide is a weaker base and therefore a more labile leaving group [1]. In practical terms, this translates to faster SN2 displacement rates and lower activation barriers for cross-coupling oxidative addition when the iodo compound is employed instead of the bromo analog [2].
| Evidence Dimension | Leaving-group ability (conjugate acid pKa) |
|---|---|
| Target Compound Data | Iodide (I⁻), conjugate acid pKa ≈ –10 |
| Comparator Or Baseline | 1-Bromo-2-(propan-2-yloxy)cyclooctane: Bromide (Br⁻), conjugate acid pKa ≈ –9 |
| Quantified Difference | Δ pKa ≈ –1 (more acidic conjugate acid → better leaving group) |
| Conditions | General acid-base equilibrium; leaving-group competency in SN2 and cross-coupling reactions |
Why This Matters
Faster and more complete displacement of iodide under mild conditions can reduce reaction times, improve yields in alkylation sequences, and enable room-temperature oxidative addition in Pd-catalyzed couplings—key considerations when procuring an intermediate for multistep synthetic routes.
- [1] LibreTexts Chemistry. 8.5: Leaving Groups. Iodide > Bromide leaving-group ability correlated with pKa of conjugate acid (HI ≈ –10, HBr ≈ –9). View Source
- [2] Van Straten, S.F., Nicholls, R.V.V., & Winkler, C.A. (1951). Exchange Reactions of Alicyclic Iodides with Sodium Iodide. Canadian Journal of Chemistry, 29(5), 372–376. Activation energy for cyclooctyl iodide exchange ≈ 21 ± 1 kcal/mol. View Source
